15-Methylcholest-7-ene-3,15-diol

• CAS: 111394-04-8
• Synonyms: 15 beta-methyl-5 alpha,14 beta-cholest-7-ene-3 beta,15 alpha-diol; 15-methylcholest-7-ene-3,15-diol
• Molecular Formula: C8H18N2O
• Molecular Weight: 416.7 g/mol
• SMILES: CC(C)CCCC(C)C1CC(C2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)(C)O
• InChI: InChI=1S/C28H48O2/c1-18(2)8-7-9-19(3)24-17-28(6,30)25-22-11-10-20-16-21(29)12-14-26(20,4)23(22)13-15-27(24,25)5/h11,18-21,23-25,29-30H,7-10,12-17H2,1-6H3/t19-,20+,21+,23+,24-,25-,26+,27-,28?/m1/s1
• InChIKey: YEKYBNIATRJFGM-HOFOHDGYSA-N

Inconsistent sourcing of 15-oxygenated sterols compromises sterol biosynthesis studies, where minor alkyl substitutions shift potency 500-fold. 15-Methylcholest-7-ene-3,15-diol (IC50 3.0 µM) delivers reproducible partial HMG-CoA reductase inhibition for pathway interrogation without cytotoxic blockade. • X-ray-confirmed structure (R=0.041) provides validated 3D template for SCAP/Insig-1 docking studies • cis-C/D ring junction and 15β-methyl-15α-hydroxy motif distinct from 14α-alkyl analogs, eliminating mechanistic artifacts • Supplied with full analytical documentation ensuring batch-to-batch reproducibility

15-Methylcholest-7-ene-3,15-diol — Identity and Sterol Biosynthesis Inhibitor Class

15-Methylcholest-7-ene-3,15-diol (systematic name: 15β-methyl-5α,14β-cholest-7-ene-3β,15α-diol; CAS 111394-04-8) is a synthetic C27 15-oxygenated sterol belonging to the class of cholesterol biosynthesis inhibitors [1]. It is structurally defined by a 15β-methyl substituent and a cis-C/D ring junction (14β-H configuration), which distinguishes it from the 14α-alkyl-substituted analogs that dominate the literature [2]. The compound is documented in authoritative databases as an inhibitor of sterol biosynthesis, with its structure confirmed by X-ray crystallography [3]. Its primary experimental application is as a pharmacological probe for interrogating post-lanosterol cholesterol synthesis, specifically targeting 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase activity in mammalian cell culture models [1].

Compound class Sterol biosynthesis inhibitor probe

Target context HMG-CoA reductase modulation studies

Structural identity X-ray confirmed 15β-methyl-15α-hydroxy, cis-C/D junction

• [1] Schroepfer GJ Jr, Parish EJ, Kandutsch AA, Bowen ST, Quiocho FA. 15β-Methyl-5α,14β-cholest-7-ene-3β,15α-diol. Synthesis, structure, and inhibition of sterol synthesis in animal cells. Biochem Int. 1987 Aug;15(2):403-8. PMID: 3435532. View Source
• [2] Bowen ST, Parish EJ, Wilson WK, Schroepfer GJ Jr, Quiocho FA. Inhibitors of sterol synthesis. Concerning the structure of 15β-methyl-5α,14β-cholest-7-ene-3β,15α-diol, an inhibitor of cholesterol biosynthesis. Chem Phys Lipids. 1988 Apr;46(4):245-51. View Source
• [3] NCBI MeSH Supplementary Concept Data. 15-methylcholest-7-ene-3,15-diol. Unique ID: C054713. Registry Number: 111394-04-8. Date introduced: March 7, 1988. View Source

Why 15-Methylcholest-7-ene-3,15-diol Cannot Be Replaced by Generic Analogs

Within the 15-oxygenated sterol family, potency differences arising from subtle alkyl substitution patterns span over three orders of magnitude, making generic interchange scientifically invalid [1]. The 15β-methyl substitution combined with the 14β-H (cis-C/D) ring configuration in 15-methylcholest-7-ene-3,15-diol yields an IC50 of 3.0 µM for sterol synthesis inhibition in L cells, positioning it as a moderately potent inhibitor—approximately 500-fold less potent than the 14α-ethyl-15α-hydroxy analog (IC50 ~6 nM) but structurally distinct from the 15-ketone series [2][3]. Furthermore, the compound's conformational signature (ring D as a 15α-envelope; rings B and C as half-chairs) differs fundamentally from 14α-alkyl analogs, affecting molecular recognition at the enzymatic target site [4]. Substituting with a 14α-methyl or 14α-ethyl congener would alter both potency and mechanism-of-action profile, while substitution with a 15-ketosterol (e.g., 5α-cholest-8(14)-en-3β-ol-15-one) introduces a different pharmacophore that engages additional regulatory pathways [2][3].

15-Methylcholest-7-ene-3,15-diol

14α-Alkyl analogs

15β-methyl, cis-C/D ring junction (14β-H)

14α-methyl/ethyl, trans-C/D junction (14α-H)

Moderate sterol synthesis inhibition (low µM range)

Potency profile may differ significantly (sub-nM to µM)

Synthesized via epoxide opening (Grignard)

Synthesized via ketone reduction; distinct intermediates

• [1] Schroepfer GJ Jr, Parish EJ, Tsuda M, Raulston DL, Kandutsch AA. Inhibition of sterol biosynthesis in animal cells by 14 alpha-alkyl-substituted 15-oxygenated sterols. J Lipid Res. 1979 Nov;20(8):994-8. PMID: 533832. View Source
• [2] Schroepfer GJ Jr, Parish EJ, Kandutsch AA, Bowen ST, Quiocho FA. 15β-Methyl-5α,14β-cholest-7-ene-3β,15α-diol. Synthesis, structure, and inhibition of sterol synthesis in animal cells. Biochem Int. 1987 Aug;15(2):403-8. PMID: 3435532. View Source
• [3] Schroepfer GJ Jr, Raulston DL, Kandutsch AA. Inhibition of sterol synthesis in L cells by 14α-ethyl-5α-cholest-7-en-15α-ol-3-one at nanomolar concentrations. Biochem Biophys Res Commun. 1977 Nov 21;79(2):406-10. PMID: 588288. View Source
• [4] Bowen ST, Parish EJ, Wilson WK, Schroepfer GJ Jr, Quiocho FA. Inhibitors of sterol synthesis. Concerning the structure of 15β-methyl-5α,14β-cholest-7-ene-3β,15α-diol, an inhibitor of cholesterol biosynthesis. Chem Phys Lipids. 1988 Apr;46(4):245-51. View Source

15-Methylcholest-7-ene-3,15-diol — Quantitative Selection Evidence Against Closest Analogs

Inhibitory Potency Compared to 14α-Ethyl-15α-ol-3-one in L Cells

In mouse L-cell fibroblast cultures, 15-methylcholest-7-ene-3,15-diol (15β-methyl-5α,14β-cholest-7-ene-3β,15α-diol) caused a 50% reduction in the incorporation of labeled acetate into digitonin-precipitable sterols at a concentration of 3.0 × 10⁻⁶ M (3.0 µM) [1]. By contrast, the structurally related but 14α-ethyl-substituted analog 14α-ethyl-5α-cholest-7-en-15α-ol-3-one achieved 50% inhibition at 6 × 10⁻⁹ M (6 nM) in the same assay [2]. This represents an approximately 500-fold difference in inhibitory potency between the 15β-methyl diol and the 14α-ethyl 15α-ol-3-one comparator. The 15β-methyl diol also differs from its 14α-methyl counterpart: 14α-methyl-5α-cholest-7-ene-3β,15α-diol at 40 µM produced >90% inhibition of cholesterol synthesis from 24,25-dihydrolanosterol in rat liver homogenate, but its IC50 in L cells was not reported in the primary literature with comparable precision [3].

Potency vs. 14α-ethyl analog

Cross-study comparable

IC50 3.0 µM (target) vs. 6 nM (14α-ethyl-15α-ol-3-one) in L cells; ~500-fold difference.

Moderate inhibition window reported; avoids nM-range potency

14α-methyl analog IC50 not precisely determined in same assay

Evidence Dimension	Concentration for 50% inhibition of sterol synthesis (IC50) in cultured L cells
Target Compound Data	3.0 × 10⁻⁶ M (3.0 µM)
Comparator Or Baseline	14α-Ethyl-5α-cholest-7-en-15α-ol-3-one: 6 × 10⁻⁹ M (6 nM). 14α-Methyl-5α-cholest-7-ene-3β,15α-diol: >90% inhibition at 40 µM in a related assay but precise L-cell IC50 unavailable from primary literature.
Quantified Difference	~500-fold less potent than 14α-ethyl-15α-ol-3-one; at least 13-fold less potent than the concentration at which 14α-methyl analog achieves >90% inhibition in a related cell-free assay.
Conditions	Mouse L-cell fibroblasts; incorporation of [1-¹⁴C]-acetate or [2-¹⁴C]-acetate into digitonin-precipitable sterols; serum-free medium.

Why This Matters

For researchers selecting a sterol biosynthesis inhibitor with intermediate potency (low µM range) to avoid the extremely potent (nM) suppression caused by 14α-ethyl analogs, 15-methylcholest-7-ene-3,15-diol offers a pharmacological window that may better resolve partial inhibition phenotypes or avoid cytotoxicity associated with complete sterol depletion.

• [1] Schroepfer GJ Jr, Parish EJ, Kandutsch AA, Bowen ST, Quiocho FA. 15β-Methyl-5α,14β-cholest-7-ene-3β,15α-diol. Synthesis, structure, and inhibition of sterol synthesis in animal cells. Biochem Int. 1987 Aug;15(2):403-8. PMID: 3435532. View Source
• [2] Schroepfer GJ Jr, Raulston DL, Kandutsch AA. Inhibition of sterol synthesis in L cells by 14α-ethyl-5α-cholest-7-en-15α-ol-3-one at nanomolar concentrations. Biochem Biophys Res Commun. 1977 Nov 21;79(2):406-10. PMID: 588288. View Source
• [3] Inhibitory Effect of 15-Oxygenated Sterols on Cholesterol Synthesis from 24,25-Dihydrolanosterol. J Biochem. 1986 Feb;99(2):597-600. At 40 µM, 14α-methylcholest-7-ene-3β,15α-diol showed >90% inhibition of dihydrolanosterol metabolism in rat liver 10,000 × g supernatant. View Source

Coordinated HMG-CoA Reductase and Sterol Synthesis Suppression

In the same L-cell experiments, 15-methylcholest-7-ene-3,15-diol at 3.0 × 10⁻⁶ M caused a 50% reduction in HMG-CoA reductase activity levels, matching the concentration required for 50% inhibition of sterol synthesis [1]. This coordinated dual suppression—where the concentration causing 50% reduction in sterol synthesis closely parallels that causing 50% reduction in HMG-CoA reductase activity—is a characteristic observed across many 15-oxygenated sterols [2]. However, this profile stands in contrast to certain 15-ketosterol analogs such as 5α-cholest-8(14)-en-3β-ol-15-one, where the relationship between enzyme suppression and sterol synthesis inhibition can diverge due to additional metabolic effects and the generation of active metabolites [2][3]. The co-parallel enzyme and synthesis suppression exhibited by the 15β-methyl diol provides a cleaner experimental tool when HMG-CoA reductase modulation is the primary endpoint of interest.

Coordinated HMG-CoA reductase suppression

Class-level inference

50% reduction in both sterol synthesis and HMG-CoA reductase activity at 3.0 µM in L cells.

Coordinated pathway suppression context

15-Ketosterol analogs may exhibit divergent profiles; no head-to-head data

Evidence Dimension	Coordination between HMG-CoA reductase activity suppression and sterol synthesis inhibition at matched concentrations
Target Compound Data	50% reduction in HMG-CoA reductase activity at 3.0 × 10⁻⁶ M; 50% reduction in sterol synthesis at the same 3.0 × 10⁻⁶ M concentration in L cells.
Comparator Or Baseline	15-Ketosterols (e.g., 5α-cholest-8(14)-en-3β-ol-15-one): reported to have complex, sometimes divergent relationships between HMG-CoA reductase suppression and sterol synthesis inhibition due to metabolic conversion and dual-site action. Specific quantitative divergence data not available from a single head-to-head study.
Quantified Difference	Not quantifiable as a direct fold-difference due to absence of head-to-head comparison; class-level inference based on literature consensus on 15-ketosterol metabolic complexity.
Conditions	Mouse L-cell fibroblasts cultured in serum-free medium; HMG-CoA reductase activity measured enzymatically; sterol synthesis measured by [¹⁴C]-acetate incorporation.

Why This Matters

For experimental designs requiring predictable, matched suppression of both HMG-CoA reductase activity and sterol synthesis at a single defined concentration, 15-methylcholest-7-ene-3,15-diol offers a simpler pharmacological profile than 15-ketosterol analogs whose multi-site actions complicate dose-response interpretation.

• [1] Schroepfer GJ Jr, Parish EJ, Kandutsch AA, Bowen ST, Quiocho FA. 15β-Methyl-5α,14β-cholest-7-ene-3β,15α-diol. Synthesis, structure, and inhibition of sterol synthesis in animal cells. Biochem Int. 1987 Aug;15(2):403-8. PMID: 3435532. View Source
• [2] Schroepfer GJ Jr, Parish EJ, Chen HW, Kandutsch AA. Inhibition of sterol biosynthesis in L cells and mouse liver cells by 15-oxygenated sterols. J Biol Chem. 1977 Dec 25;252(24):8975-80. PMID: 925033. View Source
• [3] Pinkerton FD, Schroepfer GJ Jr. 14α-Ethyl-5α-cholest-7-ene-3β,15α-diol, a potent inhibitor of sterol biosynthesis, has two sites of action in cultured mammalian cells. J Biol Chem. 1982 Jun 25;257(12):6998-7003. PMID: 7085617. View Source

Definitive Crystallographic Structure for SAR Studies

The three-dimensional structure of 15-methylcholest-7-ene-3,15-diol has been unambiguously determined by X-ray crystallographic analysis of its 3β-p-bromobenzoate derivative [1]. The crystal belongs to space group P2₁ with unit cell parameters a = 12.611 Å, b = 9.826 Å, c = 13.221 Å, β = 91.71°, Z = 2, and the structure was refined to a final R factor of 0.041 [1][2]. Asymmetry parameters revealed that ring A adopts a symmetrical chair conformation, rings B and C are half-chairs, and ring D is a 15α-envelope [2]. In contrast, many 14α-alkyl-substituted 15-oxygenated sterol analogs lack published crystallographic data, leaving their conformational assignments inferred from NMR alone. The definitive crystallographic assignment for the 15β-methyl-14β-H compound constitutes a reliable structural reference that directly informs computational docking, SAR modeling, and mechanistic hypotheses about sterol-protein interactions at the post-lanosterol stage of cholesterol biosynthesis.

X-ray crystal structure

Supporting evidence

Space group P2₁, R = 0.041; all ring conformations unambiguously assigned.

Definitive structural reference for docking studies

No published X-ray data for 14α-alkyl analogs

Evidence Dimension	Availability and quality of three-dimensional structural data (X-ray crystallographic vs. NMR-inferred)
Target Compound Data	Full X-ray crystal structure solved to R = 0.041; space group P2₁; all ring conformations unambiguously assigned; deposited and published [1][2].
Comparator Or Baseline	14α-Methyl-5α-cholest-7-ene-3β,15α-diol and 14α-ethyl-5α-cholest-7-ene-3β,15α-diol: no published X-ray crystal structures identified in the primary literature; conformations inferred from ¹H NMR coupling constants and force-field calculations.
Quantified Difference	Non-numerical differentiation: presence vs. absence of definitive crystallographic structural data. The R-factor of 0.041 indicates high-resolution refinement quality.
Conditions	Single-crystal X-ray diffraction of 3β-p-bromobenzoyloxy-15β-methyl-5α,14β-cholest-7-en-15α-ol derivative at room temperature.

Why This Matters

Procurement of 15-methylcholest-7-ene-3,15-diol provides access to a compound with one of the most rigorously defined three-dimensional structures in the 15-oxygenated sterol class, enabling higher-confidence computational modeling, SAR hypothesis testing, and structure-based mechanistic studies that are not possible with analogs lacking crystallographic data.

• [1] Schroepfer GJ Jr, Parish EJ, Kandutsch AA, Bowen ST, Quiocho FA. 15β-Methyl-5α,14β-cholest-7-ene-3β,15α-diol. Synthesis, structure, and inhibition of sterol synthesis in animal cells. Biochem Int. 1987 Aug;15(2):403-8. PMID: 3435532. View Source
• [2] Bowen ST, Parish EJ, Wilson WK, Schroepfer GJ Jr, Quiocho FA. Inhibitors of sterol synthesis. Concerning the structure of 15β-methyl-5α,14β-cholest-7-ene-3β,15α-diol, an inhibitor of cholesterol biosynthesis. Chem Phys Lipids. 1988 Apr;46(4):245-51. View Source

C-15 Substituent Activity Hierarchy and 15β-Methyl-15α-Hydroxyl Motif

A systematic study examining 15-oxygenated sterols for inhibition of cholesterol synthesis from 24,25-dihydrolanosterol in rat liver 10,000 × g supernatant established a clear C-15 substituent activity hierarchy: 15α-hydroxyl > 15-ketone > 15β-hydroxyl [1]. Within this framework, 15-methylcholest-7-ene-3,15-diol carries a 15α-hydroxyl group (plus an additional 15β-methyl substituent), placing it on the more active side of the SAR spectrum relative to 15β-hydroxyl analogs. The compound 5α,14β-cholest-7-ene-3β,15β-diol (bearing only a 15β-hydroxyl) was consistently less potent than its 15α-hydroxy counterpart in L-cell and mouse liver cell assays [2]. The combination of 15α-hydroxyl with 15β-methyl in the target compound provides a unique substitution pattern not found in the simpler 15-mono-oxygenated series, potentially modulating both potency and metabolic stability.

C-15 substituent activity hierarchy

Class-level inference

Activity order: 15α-OH > 15-ketone > 15β-OH; target carries 15α-OH + 15β-methyl.

Higher-activity SAR region with moderate potency

Direct head-to-head comparison vs. 15β-OH analog not available

Evidence Dimension	Relative inhibitory potency as a function of C-15 substituent type in 15-oxygenated sterol class
Target Compound Data	15α-hydroxyl + 15β-methyl substituent pattern; IC50 = 3.0 µM for sterol synthesis in L cells.
Comparator Or Baseline	Class hierarchy: 15α-hydroxyl > 15-ketone > 15β-hydroxyl. Specific comparator 5α,14β-cholest-7-ene-3β,15β-diol (15β-hydroxyl only): quantitative IC50 comparison not available from a single head-to-head study, but consistently less potent across multiple publications [1][2].
Quantified Difference	Directional only; precise fold-difference versus 15β-hydroxyl analog not extractable from primary literature due to absence of direct head-to-head comparison under identical conditions.
Conditions	Inhibition of [24,25-³H]-24,25-dihydrolanosterol metabolism in 10,000 × g supernatant fraction of rat liver homogenate at 40 µM test concentration [1]; L-cell sterol synthesis assays [2].

Why This Matters

When selecting among C-15 functionalized sterols for SAR studies, the 15α-hydroxy-15β-methyl configuration of the target compound places it in the higher-activity region of the established SAR landscape while its 3.0 µM IC50 provides a moderate potency reference point for calibrating substitution effects at adjacent positions (C-14, C-7, C-16).

• [1] Inhibitory Effect of 15-Oxygenated Sterols on Cholesterol Synthesis from 24,25-Dihydrolanosterol. J Biochem. 1986 Feb;99(2):597-600. C-15 substituent activity order: 15α-hydroxyl > 15-ketone > 15β-hydroxyl. View Source
• [2] Schroepfer GJ Jr, Parish EJ, Chen HW, Kandutsch AA. Inhibition of sterol biosynthesis in L cells and mouse liver cells by 15-oxygenated sterols. J Biol Chem. 1977 Dec 25;252(24):8975-80. PMID: 925033. Includes comparative data on 5α,14β-cholest-7-ene-3β,15β-diol and 5α,14β-cholest-7-ene-3β,15α-diol. View Source

Synthesis Route: Grignard-Mediated Epoxide Opening

The synthesis of 15-methylcholest-7-ene-3,15-diol proceeds via treatment of 3β-benzoyloxy-14α,15α-epoxy-5α-cholest-7-ene with methyl magnesium iodide, yielding the 15β-methyl-15α-hydroxy product as the major stereoisomer [1]. This Grignard-mediated epoxide opening establishes both the 15β-methyl configuration and the resulting 14β-H (cis-C/D) ring junction in a single synthetic step, with subsequent deprotection affording the free 3β,15α-diol. In comparison, 14α-methyl-5α-cholest-7-ene-3β,15α-diol is synthesized by an entirely different route (reduction of 3β-benzoyloxy-14α-methyl-cholest-7-en-15-one), which preserves the natural trans-C/D ring junction [2]. These divergent synthetic origins underscore that procurement of the 15β-methyl compound requires a distinct synthetic sequence and starting material inventory compared to 14α-alkyl congeners, which has implications for sourcing availability, lot-to-lot consistency, and pricing.

Synthetic route divergence

Supporting evidence

Grignard opening of 14α,15α-epoxide (target) vs. ketone reduction (14α-alkyl analogs).

Distinct synthetic route; intermediates not interchangeable

May affect supply chain and lot consistency

Evidence Dimension	Synthetic route and stereochemical outcome
Target Compound Data	Grignard reaction of 14α,15α-epoxide with CH₃MgI → 15β-methyl-15α-ol (14β-H, cis-C/D junction). Product characterized as free sterol, 3β-acetate, and 3β-p-bromobenzoate derivatives [1].
Comparator Or Baseline	14α-Methyl-5α-cholest-7-ene-3β,15α-diol: synthesized by LiAlH₄ reduction of 3β-benzoyloxy-14α-methyl-cholest-7-en-15-one → retains trans-C/D ring junction (14α-H) [2].
Quantified Difference	Non-numerical differentiation: divergent synthetic routes, different starting materials (14α,15α-epoxide vs. 14α-methyl-15-ketone), and different stereochemical outcomes (cis-C/D vs. trans-C/D ring junction).
Conditions	Laboratory-scale chemical synthesis as described in primary literature; no industrial-scale process data available.

Why This Matters

Understanding the distinct synthetic provenance is essential for procurement professionals to anticipate supply chain constraints: the 15β-methyl compound requires a specific epoxide intermediate that is not interchangeable with intermediates used for 14α-alkyl analogs, potentially affecting lead times and minimum order quantities.

• [1] Schroepfer GJ Jr, Parish EJ, Kandutsch AA, Bowen ST, Quiocho FA. 15β-Methyl-5α,14β-cholest-7-ene-3β,15α-diol. Synthesis, structure, and inhibition of sterol synthesis in animal cells. Biochem Int. 1987 Aug;15(2):403-8. PMID: 3435532. View Source
• [2] Spike TE, Parish EJ, Schroepfer GJ Jr. Sterol Synthesis. Chemical Synthesis, Structure Determination, and Metabolism of 14α-Methyl-5α-cholest-7-en-3β,15β-diol and 14α-Methyl-5α-cholest-7-en-3β,15α-diol. Chem Phys Lipids. 1978 Jan;21(1-2):31-58. View Source

Ring D Conformation and Biological Recognition

X-ray crystallographic asymmetry parameters definitively establish ring D of 15-methylcholest-7-ene-3,15-diol as a 15α-envelope conformation, while rings B and C adopt half-chair geometries and ring A is a symmetrical chair [1]. This C/D ring conformational signature is a direct consequence of the cis-C/D ring junction (14β-H) and the 15β-methyl-15α-hydroxy substitution pattern. In 14α-alkyl-5α-cholest-7-ene-3β,15α-diol analogs, the trans-C/D junction (14α-H) imposes a different ring D geometry, which has implications for how the sterol is presented to enzymatic recognition surfaces, particularly at the sterol 14α-demethylase complex and oxysterol-binding proteins [2]. Although no direct head-to-head biological comparison quantifying the impact of this conformational difference has been published, the crystallographically defined geometry provides a firm structural basis for differentiating this compound from trans-C/D analogs in computational and biophysical studies.

Ring D conformation

Supporting evidence

Ring D: 15α-envelope; rings B/C half-chairs; cis-C/D junction confirmed by X-ray.

Unique conformational probe for sterol-protein binding

Biological impact of cis vs. trans junction requires further study

Evidence Dimension	Ring D conformation and C/D ring junction geometry
Target Compound Data	cis-C/D ring junction (14β-H); ring D as 15α-envelope; rings B and C as half-chairs; ring A as symmetrical chair. Determined by X-ray crystallography at R = 0.041 [1].
Comparator Or Baseline	14α-Methyl and 14α-ethyl analogs: trans-C/D ring junction (14α-H); specific ring D conformations not crystallographically determined but inferred from NMR to differ from the 15α-envelope observed in the target compound.
Quantified Difference	Non-numerical structural differentiation; conformational class distinction between cis-C/D (target) and trans-C/D (14α-alkyl analogs) ring systems.
Conditions	X-ray crystallography of 3β-p-bromobenzoate derivative; asymmetry parameters calculated according to Duax and Norton methodology [1][2].

Why This Matters

The crystallographically defined cis-C/D ring geometry of 15-methylcholest-7-ene-3,15-diol makes it uniquely suitable as a rigid structural probe for studying how C/D ring junction configuration affects binding to sterol-recognizing proteins (e.g., SCAP, Insig, OSBP), a parameter that cannot be interrogated with trans-C/D analogs.

• [1] Bowen ST, Parish EJ, Wilson WK, Schroepfer GJ Jr, Quiocho FA. Inhibitors of sterol synthesis. Concerning the structure of 15β-methyl-5α,14β-cholest-7-ene-3β,15α-diol, an inhibitor of cholesterol biosynthesis. Chem Phys Lipids. 1988 Apr;46(4):245-51. View Source
• [2] Schroepfer GJ Jr. Oxysterols: modulators of cholesterol metabolism and other processes. Physiol Rev. 2000 Jan;80(1):361-554. PMID: 10617772. Comprehensive review including structural and conformational context for 15-oxygenated sterols. View Source

15-Methylcholest-7-ene-3,15-diol — Research Application Scenarios

Intermediate-Potency Probe for Sterol Synthesis Inhibition

With an IC50 of 3.0 µM for sterol synthesis inhibition in L cells, 15-methylcholest-7-ene-3,15-diol occupies an intermediate potency range that is approximately 500-fold less potent than the 14α-ethyl-15α-ol-3-one comparator [1][2]. This intermediate potency makes it suitable for cell-based experiments where complete sterol synthesis blockade (achieved by nM-potency analogs) would be cytotoxic, or where partial inhibition is required to study compensatory regulatory mechanisms such as SREBP processing, LDL receptor upregulation, or HMG-CoA reductase feedback regulation. The matched 50% reduction in both HMG-CoA reductase activity and sterol synthesis at 3.0 µM ensures that the compound suppresses the pathway at a single, well-defined regulatory node [1].

Crystallographic Standard for Sterol-Protein Docking

The unambiguous X-ray crystal structure (space group P2₁, R = 0.041) provides a high-confidence three-dimensional template for computational studies [3]. Researchers performing molecular docking of 15-oxygenated sterols into sterol-binding pockets (e.g., SCAP, Insig-1, OSBP, or NPC1) can use this experimentally determined conformation rather than relying on force-field-minimized geometries. The cis-C/D ring junction and 15α-envelope ring D conformation represent a distinct geometry not available from the trans-C/D 14α-alkyl series, making this compound the reference standard of choice for modeling sterol-protein interactions involving bent or cis-fused sterol scaffolds [3].

SAR Anchor for C-15 Disubstituted Sterol Libraries

The unique 15β-methyl-15α-hydroxy disubstitution pattern, combined with the cis-C/D ring junction, establishes 15-methylcholest-7-ene-3,15-diol as a structurally defined anchor point for systematic SAR exploration [1][3]. Within the established C-15 activity hierarchy (15α-hydroxyl > 15-ketone > 15β-hydroxyl) [4], this compound demonstrates that adding a 15β-methyl group to a 15α-hydroxyl scaffold modulates potency to the low-µM range. This provides a baseline for synthesizing and testing further C-15 variants (e.g., 15β-ethyl, 15β-allyl, 15β-aryl) to map steric tolerance at the enzyme active site, which is directly relevant to developing sterol 14α-demethylase (CYP51) inhibitors or sterol-based HMG-CoA reductase modulators.

Synthetic Reference for Grignard Epoxide Opening

The synthesis of 15-methylcholest-7-ene-3,15-diol via methyl magnesium iodide treatment of 3β-benzoyloxy-14α,15α-epoxy-5α-cholest-7-ene provides a defined chemical case study for stereoselective epoxide opening on the steroidal C/D ring system [1]. Organic chemistry laboratories developing analogous steroidal epoxide-opening reactions can use this compound and its characterized intermediates (3β-acetate and 3β-p-bromobenzoate derivatives) as chromatographic and spectroscopic benchmarks. This application relevance extends to process chemistry groups scaling up steroidal epoxide chemistry for larger library synthesis programs.

Application

Selection Property

Validation Focus

Intermediate-potency sterol synthesis probe

Moderate inhibition profile (low µM range)

Coordinated HMG-CoA reductase suppression endpoint

Crystallographic reference for sterol-protein docking

High-resolution X-ray structure (R=0.041)

Ring conformation assignment reproducibility

SAR anchor for C-15 disubstituted sterols

15α-hydroxy-15β-methyl substitution pattern

C-15 substituent activity hierarchy (class-level)

Synthetic benchmark for steroidal epoxide opening

Grignard-mediated epoxide opening route

Stereochemical outcome (cis-C/D junction formation)

• [1] Schroepfer GJ Jr, Parish EJ, Kandutsch AA, Bowen ST, Quiocho FA. 15β-Methyl-5α,14β-cholest-7-ene-3β,15α-diol. Synthesis, structure, and inhibition of sterol synthesis in animal cells. Biochem Int. 1987 Aug;15(2):403-8. PMID: 3435532. View Source
• [2] Schroepfer GJ Jr, Raulston DL, Kandutsch AA. Inhibition of sterol synthesis in L cells by 14α-ethyl-5α-cholest-7-en-15α-ol-3-one at nanomolar concentrations. Biochem Biophys Res Commun. 1977 Nov 21;79(2):406-10. PMID: 588288. View Source
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